Cas no 1261953-74-5 (4-(4-Formylphenyl)picolinic acid)

• Product Name: 4-(4-Formylphenyl)picolinic acid
• CAS No: 1261953-74-5
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316850
• CID: 5177987
• Update Time: 2026-03-05

4-(4-Formylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Formylphenyl)picolinic acid

• MDL： MFCD18316850
• Inchi： 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)11-5-6-14-12(7-11)13(16)17/h1-8H,(H,16,17)
• InChI Key： JWVOSUDXVBERJG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Formylphenyl)picolinic acid

Introduction to 4-(4-Formylphenyl)picolinic Acid (CAS No. 1261953-74-5)

4-(4-Formylphenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261953-74-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of picolinic acid derivatives, characterized by its unique structural and functional properties. The presence of both a formyl group and a picolinic acid moiety imparts distinct reactivity and potential biological activity, making it a subject of extensive study in medicinal chemistry and drug discovery.

The molecular structure of 4-(4-formylphenyl)picolinic acid consists of a benzene ring substituted with a formyl group at the para position relative to a picolinic acid backbone. This arrangement creates a conjugated system that enhances its utility in various chemical transformations, including condensation reactions, hydrogenation, and oxidation processes. The compound’s dual functionality allows it to participate in multiple synthetic pathways, facilitating the development of complex molecular architectures relevant to pharmaceutical applications.

In recent years, 4-(4-formylphenyl)picolinic acid has been explored for its potential role in the synthesis of bioactive molecules. Its formyl group serves as a versatile handle for further derivatization, enabling the creation of esters, amides, and other functionalized compounds. These derivatives have shown promise in preclinical studies as intermediates for therapeutic agents targeting various diseases, including inflammatory disorders and metabolic conditions.

One of the most compelling aspects of 4-(4-formylphenyl)picolinic acid is its incorporation into metal-organic frameworks (MOFs) and coordination complexes. The picolinic acid moiety acts as a ligand, facilitating the binding of transition metals such as copper, zinc, and iron. These metal complexes have been investigated for their catalytic properties and potential applications in drug delivery systems. For instance, copper complexes derived from 4-(4-formylphenyl)picolinic acid have demonstrated efficacy in catalyzing oxidation reactions while maintaining stability under physiological conditions.

The compound’s reactivity also makes it valuable in the field of polymer chemistry. Researchers have utilized 4-(4-formylphenyl)picolinic acid to develop novel cross-linking agents and monomers for hydrogels. These hydrogels exhibit tunable mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug release systems. The formyl group’s ability to undergo Schiff base formation with amino groups further enhances its utility in creating stable and functional polymer networks.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 4-(4-formylphenyl)picolinic acid in different environments. Molecular dynamics simulations have revealed insights into its interactions with biological targets, aiding in the rational design of inhibitors and activators. These computational studies complement experimental approaches by providing high-resolution structural data without the need for extensive wet chemistry.

The synthesis of 4-(4-formylphenyl)picolinic acid itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener approaches, utilizing catalytic systems that minimize waste and energy consumption. Such innovations align with broader trends in sustainable chemistry, ensuring that the production of this valuable compound remains environmentally responsible.

Beyond its synthetic utility, 4-(4-formylphenyl)picolinic acid has been studied for its potential pharmacological effects. Preclinical data suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to chelate metal ions has led to investigations into its role as an antioxidant agent, potentially mitigating oxidative stress associated with various pathological conditions.

The integration of 4-(4-formylphenyl)picolinic acid into drug discovery pipelines has been facilitated by advances in high-throughput screening technologies. Automated synthesis platforms allow for rapid generation of libraries containing diverse derivatives, enabling rapid testing against biological targets. This high-throughput approach has accelerated the identification of lead compounds with therapeutic potential.

In conclusion, 1261953-74-5 plays a pivotal role in modern chemical research due to its versatile structure and reactivity. Its applications span from catalysis to biomedical materials, underscoring its importance across multiple scientific disciplines. As research continues to uncover new possibilities for this compound, 1261953-74-5 will undoubtedly remain at the forefront of innovation in chemical biology and pharmaceutical development.